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Abstract

Heptanophenone, with CAS number 1671-75-6, is an aromatic ketone also known as 1-
phenyl-1-heptanone or enanthophenone.[1][2] This technical guide provides a comprehensive
overview of its chemical and physical properties, synthesis, and known biological activities.
Detailed experimental protocols for its synthesis via Friedel-Crafts acylation and for assessing
its inhibitory effect on carbonyl reductase are presented. While some sources suggest potential
antimicrobial properties, specific data on this aspect is currently limited. All quantitative data is
summarized in structured tables, and key processes are visualized using diagrams to facilitate
understanding for research and development purposes.

Chemical and Physical Properties

Heptanophenone is a colorless to pale yellow liquid with a characteristic odor.[1][3] It is an
organic compound classified as an alkyl phenyl ketone.[3] Due to its hydrophobic nature, it has
low solubility in water but is soluble in organic solvents.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Reference
CAS Number 1671-75-6 [1]12114]
Molecular Formula C13H180 [1][2][4]
Molecular Weight 190.28 g/mol [4115][6]
IUPAC Name 1-Phenylheptan-1-one [7]
Enanthophenone, Hexyl
Synonyms phenyl ketone, n-Hexyl phenyl [1][8]
ketone
UXMQORVHJIMUQFD-
InChl Key [1][2]
UHFFFAOYSA-N
CCCCCCcC(=0)C1=CcC=CC=C
SMILES [1]
1
Table 2: Physical and Spectroscopic Data
Property Value Reference
Appearance Colorless to pale yellow liquid [11[3]
Melting Point 17 °C [3][8]
Boiling Point 155 °C at 15 mmHg [31[8]
Density 0.946 g/mL at 25 °C [31[8]

Refractive Index

n20/D 1.5077

[3](8]

Flash Point

>110 °C (>230 °F)

[8]

Spectral Data

IR and Mass spectra available
in NIST WebBook

[7]

Synthesis
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Heptanophenone is commonly synthesized via the Friedel-Crafts acylation of benzene with
heptanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AICI3).

Experimental Protocol: Friedel-Crafts Acylation

This protocol is based on the general principles of Friedel-Crafts acylation and adapted from a
patented method for a similar compound.[9]

Materials:

Benzene (anhydrous)

Heptanoyl chloride

Aluminum chloride (anhydrous)
Hydrochloric acid (concentrated)
Ice

Sodium bicarbonate solution (5%)
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate
Reaction flask with a stirrer, dropping funnel, and reflux condenser connected to a gas trap
Separatory funnel

Rotary evaporator

Procedure:

 In a clean, dry three-necked flask equipped with a magnetic stirrer, dropping funnel, and a
reflux condenser, add anhydrous benzene, which serves as both the solvent and reactant.

e Cool the flask in an ice bath and slowly add anhydrous aluminum chloride in portions with
stirring.
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Once the aluminum chloride has dissolved, add heptanoyl chloride dropwise from the
dropping funnel over a period of 1-2 hours, maintaining the temperature between 20-25°C.

After the addition is complete, raise the temperature to 35°C and continue stirring for an
additional 2-3 hours to ensure the reaction goes to completion.

Upon completion, carefully pour the reaction mixture onto a mixture of crushed ice and
concentrated hydrochloric acid to decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel. The organic layer containing the
heptanophenone is separated.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize any remaining acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to
remove the excess benzene.

The crude heptanophenone can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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